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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996 Get Quote

CAS Number: 111-86-4

Synonyms: 1-Aminooctane, n-Octylamine, Caprylamine[1][2]

This technical guide provides an in-depth overview of octylamine, a versatile primary amine

utilized in various research and development applications. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

and physical properties, comprehensive safety data, and handling protocols.

Chemical and Physical Properties
Octylamine is a colorless to light yellow liquid with a characteristic rotten-egg-like odor.[3] It is

a flammable liquid and vapor.[3][4]
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Property Value Reference

Molecular Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [1]

CAS Number 111-86-4 [1][2][3]

EC Number 203-916-0

Melting Point -1 °C / 30.2 °F [3]

Boiling Point 179 °C / 354.2 °F [3]

Flash Point 60 °C / 140 °F [3]

Density 0.78 kg/L [2]

Upper Explosive Limit 8.2 Vol% [3]

Lower Explosive Limit 1.6 Vol% [3]

Safety Data Sheet Summary
The following tables summarize the key safety information derived from the Safety Data Sheet

(SDS) for octylamine.

Hazard Identification
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[4][5]

Acute toxicity, Oral 3 H301: Toxic if swallowed.[4]

Acute toxicity, Dermal 3
H311: Toxic in contact with

skin.[4]

Acute toxicity, Inhalation 4
H332: Harmful if inhaled.[4][5]

[6]

Skin corrosion 1A

H314: Causes severe skin

burns and eye damage.[4][5]

[7]

Serious eye damage 1
H318: Causes serious eye

damage.[4][5]

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[4][5][6]

Hazardous to the aquatic

environment, short-term

(acute)

1
H400: Very toxic to aquatic life.

[5][7]

Hazardous to the aquatic

environment, long-term

(chronic)

2

H410: Very toxic to aquatic life

with long lasting effects.[4][5]

[6]

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Immediately

call a POISON CENTER or doctor.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[4][5]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[6][7]

Experimental Protocols
Detailed experimental protocols for the safe handling and use of octylamine are critical. The

following are generalized procedures based on safety data. Specific experimental designs will

require further risk assessment.

General Handling Protocol
Engineering Controls: Work under a certified chemical fume hood. Ensure adequate

ventilation. Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Wear chemical safety goggles and a face shield.

Clothing: Wear a flame-retardant lab coat and closed-toe shoes.

Dispensing:
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Use only non-sparking tools.

Ground and bond container and receiving equipment to prevent static discharge.

Slowly dispense the liquid to avoid splashing.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[3]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Visualizations
Chemical Structure of Octylamine
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Chemical Structure of Octylamine
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Caption: Chemical structure of n-octylamine.
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Safe Handling Workflow

Safe Handling Workflow for Octylamine
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Caption: A generalized workflow for the safe handling of octylamine in a laboratory setting.

Incompatibility Relationship Diagram

Octylamine Incompatibility Diagram
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Caption: Diagram illustrating materials incompatible with octylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.tcichemicals.com/IN/en/p/O0045
https://store.apolloscientific.co.uk/storage/msds/OR10078_msds.pdf
https://www.benchchem.com/product/b049996#octylamine-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b049996#octylamine-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b049996#octylamine-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b049996#octylamine-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

